Cas no 929372-42-9 (N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylcyclohexanecarboxamide)

• Product Name: N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylcyclohexanecarboxamide
• CAS No: 929372-42-9
• MF: C₂₄H₂₅NO₄
• MW: 391.45960688591
• CID: 5976945
• PubChem ID: 20931103
• Update Time: 2025-10-29

N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylcyclohexanecarboxamide
• N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl]cyclohexanecarboxamide
• F2209-0154
• AKOS001956479
• 929372-42-9
• N-(2-(4-methoxybenzoyl)-3-methylbenzofuran-5-yl)cyclohexanecarboxamide

• Inchi： 1S/C24H25NO4/c1-15-20-14-18(25-24(27)17-6-4-3-5-7-17)10-13-21(20)29-23(15)22(26)16-8-11-19(28-2)12-9-16/h8-14,17H,3-7H2,1-2H3,(H,25,27)
• InChI Key： LEJPDMCGLMTPAM-UHFFFAOYSA-N
• SMILES： C1(C(NC2C=C3C(=CC=2)OC(C(=O)C2=CC=C(OC)C=C2)=C3C)=O)CCCCC1

Computed Properties

• Exact Mass: 391.17835828g/mol
• Monoisotopic Mass: 391.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylcyclohexanecarboxamide

Introduction to N-2-(4-Methoxybenzoyl)-3-Methyl-1-Benzofuran-5-Ylcyclohexanecarboxamide (CAS No. 929372-42-9)

The compound N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylcyclohexanecarboxamide (CAS No. 929372-42-9) is a complex organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound, characterized by its unique structure, has garnered attention due to its promising biological activities and versatile applications. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The molecular structure of N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylcyclohexanecarboxamide comprises a benzofuran ring system, a cyclohexane carboxamide group, and a methoxy-substituted benzoyl moiety. This combination of functional groups contributes to its stability, solubility, and bioavailability. The benzofuran ring, a heterocyclic aromatic structure, is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in drug design.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production. These methods have not only improved the yield but also enhanced the purity of the compound, which is crucial for its application in biological assays.

One of the most exciting developments involving N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylcyclohexanecarboxamide is its potential as an anti-cancer agent. Studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast and prostate cancer cells. Its mechanism of action involves inhibition of key enzymes such as histone deacetylases (HDACs) and cyclin-dependent kinases (CDKs), which are critical for cancer cell proliferation and survival.

In addition to its anti-cancer properties, this compound has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease. Research indicates that it can modulate amyloid-beta aggregation, a hallmark of Alzheimer's pathology. Furthermore, its ability to cross the blood-brain barrier makes it a potential candidate for developing central nervous system-targeted therapies.

The versatility of N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylcyclohexanecarboxamide extends beyond pharmaceutical applications. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have explored its role as an electron transport layer material in organic solar cells, where it has demonstrated enhanced charge mobility and stability under operational conditions.

Despite its numerous advantages, the commercialization of N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylcyclohexanecarboxamide faces challenges related to scalability and cost-effectiveness. Researchers are actively exploring cost-efficient synthetic routes and scalable manufacturing processes to address these issues. Collaborative efforts between academic institutions and industry partners are expected to accelerate its transition from the laboratory to clinical trials and eventual market release.

In conclusion, N-2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylcyclohexanecarboxamide (CAS No. 929372